Cas no 941936-88-5 (4-(ethanesulfonyl)-N-(4-methoxy-2-nitrophenyl)benzamide)

• Product Name: 4-(ethanesulfonyl)-N-(4-methoxy-2-nitrophenyl)benzamide
• CAS No: 941936-88-5
• MF: C₁₆H₁₆N₂O₆S
• MW: 364.373043060303
• CID: 5501173
• Update Time: 2025-11-06

4-(ethanesulfonyl)-N-(4-methoxy-2-nitrophenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-ethylsulfonyl-N-(4-methoxy-2-nitrophenyl)benzamide
• 4-(ethanesulfonyl)-N-(4-methoxy-2-nitrophenyl)benzamide

• Inchi： 1S/C16H16N2O6S/c1-3-25(22,23)13-7-4-11(5-8-13)16(19)17-14-9-6-12(24-2)10-15(14)18(20)21/h4-10H,3H2,1-2H3,(H,17,19)
• InChI Key： CXFRIFOLUCHBOH-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C=C1[N+]([O-])=O)(=O)C1=CC=C(S(CC)(=O)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-(ethanesulfonyl)-N-(4-methoxy-2-nitrophenyl)benzamide

4-(Ethanesulfonyl)-N-(4-Methoxy-2-Nitrophenyl)Benzamide (CAS No. 941936-88-5)

The compound 4-(ethanesulfonyl)-N-(4-methoxy-2-nitrophenyl)benzamide, identified by the CAS registry number CAS No. 941936-88-5, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a benzamide core substituted with an ethanesulfonyl group and a nitrophenyl moiety. The combination of these functional groups imparts distinctive chemical properties, making it a subject of interest in both academic research and industrial development.

Recent studies have highlighted the importance of sulfonamides, such as the ethanesulfonyl group present in this compound, in medicinal chemistry. These groups are known for their ability to enhance the bioavailability and stability of drugs. The nitrophenyl group, on the other hand, is recognized for its electron-withdrawing properties, which can influence the reactivity and selectivity of the molecule in various chemical reactions. The methoxy group further adds to the complexity by introducing electron-donating effects, creating a balance that can be exploited in designing bioactive compounds.

In terms of synthesis, the preparation of 4-(ethanesulfonyl)-N-(4-methoxy-2-nitrophenyl)benzamide involves a multi-step process that typically includes nucleophilic substitution and amide formation reactions. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, with some studies focusing on microwave-assisted synthesis to accelerate reaction times while maintaining product quality.

The application of this compound extends into several areas, including drug discovery and materials science. In drug discovery, its structure suggests potential as a lead compound for anti-inflammatory or anti-cancer agents due to its ability to modulate key biological targets. Recent findings from preclinical studies indicate that derivatives of this compound exhibit promising activity against certain enzymes associated with inflammatory diseases.

In materials science, the unique electronic properties of CAS No. 941936-88-5 make it a candidate for use in organic electronics. Its ability to form stable charge transfer complexes has been explored in the context of organic semiconductors, offering potential applications in flexible electronics and optoelectronic devices.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent research has employed computational chemistry methods to predict its biodegradation potential under various environmental conditions, providing insights into its persistence in natural systems.

In conclusion, 4-(ethanesulfonyl)-N-(4-methoxy-2-nitrophenyl)benzamide (CAS No. 941936-88-5) stands as a versatile molecule with diverse applications across multiple disciplines. Its intricate structure and functional groups continue to inspire innovative research directions, underscoring its importance in advancing both scientific knowledge and practical applications.